Cas no 2034223-81-7 (3-methoxy-6-{[1-(thiophene-3-carbonyl)pyrrolidin-3-yl]oxy}pyridazine)

• Product Name: 3-methoxy-6-{[1-(thiophene-3-carbonyl)pyrrolidin-3-yl]oxy}pyridazine
• CAS No: 2034223-81-7
• MF: C₁₄H₁₅N₃O₃S
• MW: 305.352201700211
• CID: 5348254
• Update Time: 2025-10-31

3-methoxy-6-{[1-(thiophene-3-carbonyl)pyrrolidin-3-yl]oxy}pyridazine Chemical and Physical Properties

Names and Identifiers

• (3-((6-methoxypyridazin-3-yl)oxy)pyrrolidin-1-yl)(thiophen-3-yl)methanone
• [3-(6-methoxypyridazin-3-yl)oxypyrrolidin-1-yl]-thiophen-3-ylmethanone
• 3-methoxy-6-{[1-(thiophene-3-carbonyl)pyrrolidin-3-yl]oxy}pyridazine

• Inchi： 1S/C14H15N3O3S/c1-19-12-2-3-13(16-15-12)20-11-4-6-17(8-11)14(18)10-5-7-21-9-10/h2-3,5,7,9,11H,4,6,8H2,1H3
• InChI Key： NDGQQBZIUQBPIX-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(N1CCC(C1)OC1=CC=C(N=N1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• XLogP3: 1.5
• Topological Polar Surface Area: 92.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 3-methoxy-6-{[1-(thiophene-3-carbonyl)pyrrolidin-3-yl]oxy}pyridazine

Comprehensive Overview of 3-Methoxy-6-{[1-(Thiophene-3-carbonyl)Pyrrolidin-3-yl]Oxy}Pyridazine (CAS No. 2034223-81-7)

The compound 3-methoxy-6-{[1-(thiophene-3-carbonyl)pyrrolidin-3-yl]oxy}pyridazine (CAS No. 2034223-81-7) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique combination of pyridazine, pyrrolidine, and thiophene moieties, this compound exhibits promising biological activity, making it a subject of interest for drug discovery and development.

Recent trends in medicinal chemistry highlight the growing demand for small-molecule modulators targeting specific enzymes or receptors. The thiophene-3-carbonyl group in this compound is particularly noteworthy, as thiophene derivatives are known for their versatility in drug design, often contributing to enhanced binding affinity and metabolic stability. Researchers are actively exploring its potential applications in central nervous system (CNS) disorders and inflammatory diseases, areas where users frequently search for "novel therapeutic agents" or "next-generation drug candidates."

From a synthetic chemistry perspective, the pyrrolidin-3-yloxy linker in this molecule offers an interesting case study for structure-activity relationship (SAR) optimization. Computational chemists and medicinal researchers often query about "scaffold hopping strategies" or "bioisosteric replacements," and this compound's architecture provides valuable insights into such approaches. The methoxy-pyridazine core further enhances its drug-like properties, addressing common search queries related to "improving pharmacokinetic profiles" or "enhancing blood-brain barrier penetration."

In the context of current research hotspots, this compound aligns with several trending topics in scientific literature and patent filings. The incorporation of both oxygen and nitrogen heteroatoms makes it relevant to discussions about "privileged structures in medicinal chemistry" and "fragment-based drug design." Analytical chemists searching for "HPLC method development for complex heterocycles" or "mass spectrometry characterization of novel APIs" will find this molecule particularly challenging and instructive.

The compound's potential extends beyond pharmaceutical applications. In material science, the thiophene moiety suggests possible utility in organic electronics, addressing search trends related to "conducting polymers" or "organic semiconductor materials." While not classified as hazardous, proper handling protocols should always be followed, as with any research chemical, particularly when dealing with carbonyl functionalities that may require specific storage conditions.

Patent landscape analysis reveals growing interest in similar structures, with researchers frequently searching for "intellectual property protection strategies" in this chemical space. The presence of both hydrogen bond acceptors and donors in 3-methoxy-6-{[1-(thiophene-3-carbonyl)pyrrolidin-3-yl]oxy}pyridazine makes it particularly interesting for structure-based drug design, a topic generating numerous queries in scientific databases and AI-powered research tools.

From a regulatory perspective, while this specific compound isn't currently listed in controlled substance schedules, its structural features warrant careful consideration in drug development programs. Researchers often search for "lead compound optimization" or "preclinical development strategies," and this molecule serves as an excellent case study for these processes, particularly in addressing challenges related to molecular weight and rotatable bond count optimization.

The synthetic accessibility of 2034223-81-7 is another area of interest, with organic chemists frequently searching for "efficient coupling reactions" or "protecting group strategies" applicable to such complex architectures. The compound's ester linkage between the pyrrolidine and thiophene rings presents opportunities for prodrug development, a hot topic in pharmaceutical formulation circles.

In analytical characterization, this compound presents interesting challenges that align with current instrumentation trends. Mass spectrometrists searching for "high-resolution MS/MS fragmentation patterns" or "LC-MS method development for nitrogen-rich compounds" will find this molecule particularly instructive. The presence of multiple heteroatoms affects its chromatographic behavior and ionization efficiency, making it a valuable reference material for method development.

As research into 3-methoxy-6-{[1-(thiophene-3-carbonyl)pyrrolidin-3-yl]oxy}pyridazine progresses, its potential applications continue to expand. Current literature searches show growing interest in "target identification strategies" and "phenotypic screening approaches" where such compounds might play important roles. The molecule's balanced lipophilicity and polar surface area make it particularly interesting for researchers investigating "oral bioavailability optimization" - one of the most frequent queries in modern drug discovery forums.

Looking forward, this compound represents an excellent example of modern medicinal chemistry's complexity and potential. Its structural features address multiple current research priorities while offering numerous opportunities for further investigation and development across various scientific disciplines.